Cas no 1255717-83-9 (1-(2-methylpropyl)cyclopropan-1-amine hydrochloride)
1-(2-methylpropyl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (1-Isobutylcyclopropyl)amine hydrochloride
- 1-(2-methylpropyl)cyclopropan-1-amine hydrochloride
-
- MDL: MFCD13186239
- Inchi: 1S/C7H15N.ClH/c1-6(2)5-7(8)3-4-7;/h6H,3-5,8H2,1-2H3;1H
- InChI Key: WBKPDQBTABGVRD-UHFFFAOYSA-N
- SMILES: C(C1(CC1)N)C(C)C.Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
1-(2-methylpropyl)cyclopropan-1-amine hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(2-methylpropyl)cyclopropan-1-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M321568-100mg |
1-(2-methylpropyl)cyclopropan-1-amine hydrochloride |
1255717-83-9 | 100mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M321568-500mg |
1-(2-methylpropyl)cyclopropan-1-amine hydrochloride |
1255717-83-9 | 500mg |
$ 230.00 | 2022-06-04 | ||
| TRC | M321568-1g |
1-(2-methylpropyl)cyclopropan-1-amine hydrochloride |
1255717-83-9 | 1g |
$ 340.00 | 2022-06-04 | ||
| abcr | AB217536-1 g |
(1-Isobutylcyclopropyl)amine hydrochloride, 95%; . |
1255717-83-9 | 95% | 1 g |
€179.70 | 2023-07-20 | |
| abcr | AB217536-5 g |
(1-Isobutylcyclopropyl)amine hydrochloride, 95%; . |
1255717-83-9 | 95% | 5 g |
€452.70 | 2023-07-20 | |
| abcr | AB217536-10 g |
(1-Isobutylcyclopropyl)amine hydrochloride, 95%; . |
1255717-83-9 | 95% | 10 g |
€861.70 | 2023-07-20 | |
| Enamine | EN300-216128-0.1g |
1-(2-methylpropyl)cyclopropan-1-amine hydrochloride |
1255717-83-9 | 95% | 0.1g |
$36.0 | 2023-09-16 | |
| Enamine | EN300-216128-0.25g |
1-(2-methylpropyl)cyclopropan-1-amine hydrochloride |
1255717-83-9 | 95% | 0.25g |
$53.0 | 2023-09-16 | |
| Enamine | EN300-216128-0.5g |
1-(2-methylpropyl)cyclopropan-1-amine hydrochloride |
1255717-83-9 | 95% | 0.5g |
$91.0 | 2023-09-16 | |
| Enamine | EN300-216128-1.0g |
1-(2-methylpropyl)cyclopropan-1-amine hydrochloride |
1255717-83-9 | 95% | 1g |
$142.0 | 2023-05-27 |
1-(2-methylpropyl)cyclopropan-1-amine hydrochloride Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 1-(2-methylpropyl)cyclopropan-1-amine hydrochloride
Introduction to 1-(2-methylpropyl)cyclopropan-1-amine hydrochloride (CAS No. 1255717-83-9)
1-(2-methylpropyl)cyclopropan-1-amine hydrochloride (CAS No. 1255717-83-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its cyclopropane ring substituted with a secondary amine group and a tertiary butyl group, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents. The hydrochloride salt form enhances its solubility in aqueous media, facilitating its application in various biochemical assays and drug formulation processes.
The structure of 1-(2-methylpropyl)cyclopropan-1-amine hydrochloride is pivotal in understanding its reactivity and potential biological activity. The cyclopropane moiety, known for its strained three-membered ring, often serves as a key pharmacophore in medicinal chemistry due to its ability to induce conformational flexibility and interact with biological targets in a unique manner. The presence of the secondary amine group further expands its synthetic utility, allowing for further derivatization via nucleophilic substitution or condensation reactions. This structural framework positions the compound as a versatile building block for the synthesis of more complex molecules.
In recent years, there has been growing interest in exploring the pharmacological potential of cyclopropane-containing amines. Studies have demonstrated that such derivatives can exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and even anticancer properties. The tertiary butyl group in 1-(2-methylpropyl)cyclopropan-1-amine hydrochloride contributes to steric hindrance, which can modulate binding affinity to biological receptors. This feature is particularly relevant in drug design, where precise control over molecular interactions is essential for achieving desired therapeutic outcomes.
One of the most compelling aspects of 1-(2-methylpropyl)cyclopropan-1-amine hydrochloride is its role as a precursor in the synthesis of more sophisticated pharmacological entities. Researchers have leveraged this compound to develop novel inhibitors targeting specific enzymes or receptors involved in disease pathways. For instance, derivatives of this molecule have been investigated for their potential to interfere with kinases or other signaling proteins that play a critical role in cancer progression. The adaptability of the secondary amine functionality allows for easy modification, enabling chemists to fine-tune the chemical properties of the resulting compounds.
The hydrochloride salt form of this compound is particularly advantageous from an industrial and laboratory perspective. Salts generally exhibit improved stability and handling characteristics compared to their free base counterparts. This makes 1-(2-methylpropyl)cyclopropan-1-amine hydrochloride a practical choice for large-scale synthesis and subsequent pharmaceutical applications. Additionally, the enhanced solubility provided by the hydrochloride moiety facilitates its use in solution-based assays and formulations, broadening its utility in both research and development settings.
Recent advancements in computational chemistry have further illuminated the potential of cyclopropane-containing amine derivatives like 1-(2-methylpropyl)cyclopropan-1-amine hydrochloride. Molecular modeling studies have predicted favorable binding interactions between such compounds and various biological targets, providing a rational basis for designing targeted therapies. These computational approaches complement experimental efforts by predicting structural alignments and binding affinities with high accuracy. This synergy between theory and practice has accelerated the discovery pipeline for novel bioactive molecules.
The synthesis of 1-(2-methylpropyl)cyclopropan-1-amine hydrochloride itself represents an intriguing challenge from a synthetic chemistry standpoint. The cyclopropane ring necessitates careful handling to prevent ring-opening reactions, while the tertiary butyl group requires protection during functionalization processes. Despite these challenges, modern synthetic methodologies have made significant strides in facilitating access to such complex structures. Techniques such as transition-metal-catalyzed reactions and enantioselective synthesis have enabled chemists to construct these molecules with high precision and yield.
In conclusion, 1-(2-methylpropyl)cyclopropan-1-amine hydrochloride (CAS No. 1255717-83-9) stands out as a versatile and promising compound in pharmaceutical research. Its unique structural features—comprising a cyclopropane ring, a secondary amine group, and a tertiary butyl moiety—endow it with significant synthetic potential and biological relevance. The development of novel therapeutic agents continues to rely on innovative intermediates like this one, underscoring its importance in advancing drug discovery efforts worldwide.
1255717-83-9 (1-(2-methylpropyl)cyclopropan-1-amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)